BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of 12-Deoxy
Roxithromycin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 12-Deoxy Roxithromycin

Cat. No.: B15351447

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 12-Deoxy Roxithromycin, an impurity and derivative of the macrolide antibiotic
Roxithromycin. The information presented herein is essential for researchers and professionals
involved in the development, formulation, and analysis of Roxithromycin and related
compounds.

Chemical Identity and Structure

12-Deoxy Roxithromycin, also known as (9E)-12-Deoxy-9-[O-[(2-
methoxyethoxy)methylloxime] Erythromycin, is a derivative of Erythromycin and a known
impurity in the synthesis of Roxithromycin.[1] Its chemical structure is closely related to the
parent drug, differing by the absence of a hydroxyl group at the 12-position of the macrolide
ring.

Table 1: Chemical Identifiers for 12-Deoxy Roxithromycin
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Identifier Value

CAS Number 425365-65-7[2]

Molecular Formula Ca1H76N2014[2]

Molecular Weight 821.05 g/mol [2]

(9E)-12-Deoxy-9-[O-[(2-

Synonyms . .
methoxyethoxy)methylloxime] Erythromycin[2]

Physicochemical Properties

The physicochemical properties of a drug substance are critical for its absorption, distribution,
metabolism, and excretion (ADME) profile, as well as for its formulation and stability. The
following table summarizes the known and predicted physicochemical properties of 12-Deoxy
Roxithromycin.

Table 2: Physicochemical Properties of 12-Deoxy Roxithromycin

Property Value Source
Physical Form White to Pale Beige Solid [1]
Melting Point >81°C (decomposition) [1]
. Chloroform (Slightly), Methanol
Solubility ) [1]
(Sparingly)
pKa (Predicted) 13.49 +0.70 [1]
logP (Predicted) Not available

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of 12-
Deoxy Roxithromycin are not readily available in the public domain. However, based on
established methods for macrolide antibiotics, the following protocols can be adapted.[3][4]

Determination of Melting Point
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The melting point can be determined using a standard capillary melting point apparatus. A
small amount of the solid sample is packed into a capillary tube and heated at a controlled rate.
The temperature range over which the substance melts is recorded. For a substance that
decomposes, the temperature at which decomposition begins is noted.

Determination of Solubility

Quantitative solubility can be determined by the shake-flask method. An excess amount of 12-
Deoxy Roxithromycin is added to a known volume of the solvent of interest (e.g., water,
buffers of different pH, organic solvents). The suspension is agitated at a constant temperature
until equilibrium is reached. The suspension is then filtered, and the concentration of the
dissolved compound in the filtrate is determined by a suitable analytical method, such as High-
Performance Liquid Chromatography (HPLC).

Determination of pKa

The pKa can be determined potentiometrically or by UV-spectrophotometry. For the
potentiometric method, a solution of the compound is titrated with a standard acid or base, and
the pH is monitored with a calibrated pH meter. The pKa is determined from the titration curve.
The spectrophotometric method involves measuring the UV absorbance of the compound in
solutions of varying pH. The pKa is calculated from the changes in absorbance as a function of
pH.

High-Performance Liquid Chromatography (HPLC)
Method for Analysis

A reversed-phase HPLC (RP-HPLC) method is suitable for the analysis and quantification of
12-Deoxy Roxithromycin. The following is a general method that can be optimized.[5][6][7][8]

e Column: C18 column (e.g., 250 mm x 4.6 mm, 5 um particle size)

» Mobile Phase: A mixture of an aqueous buffer (e.g., ammonium acetate or potassium
dihydrogen phosphate) and an organic modifier (e.g., acetonitrile or methanol). The pH of the
agueous phase should be adjusted to ensure good peak shape.

o Detection: UV detection at an appropriate wavelength (e.g., 205-215 nm).
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o Flow Rate: Typically 1.0 mL/min.

o Temperature: Ambient or controlled (e.g., 30°C).

Synthesis and Mechanism of Action
Synthesis Workflow

12-Deoxy Roxithromycin is primarily formed as an impurity during the synthesis of
Roxithromycin from Erythromycin A. The general synthetic pathway involves the oximation of
the C9-keto group of the erythromycin macrolactone ring, followed by etherification. The
presence of 12-deoxyerythromycin in the starting material would lead to the formation of 12-

Deoxy Roxithromycin.
R Oximation of Etherification of

Erythromycin A }
1 C9-keto group Oxime
12-Deoxyerythromycin A
(Starting Material Impurity)

Click to download full resolution via product page

Caption: Synthesis workflow for Roxithromycin and the formation of 12-Deoxy Roxithromycin.

Mechanism of Action of Macrolide Antibiotics

As a derivative of a macrolide antibiotic, 12-Deoxy Roxithromycin is expected to share the
same mechanism of action as Roxithromycin. Macrolides inhibit bacterial protein synthesis by
binding to the 50S ribosomal subunit.[9][10][11] This binding blocks the exit tunnel for the
growing polypeptide chain, thereby preventing the elongation of the protein.
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Caption: Mechanism of action for macrolide antibiotics like 12-Deoxy Roxithromycin.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties
of 12-Deoxy Roxithromycin. While specific experimental data for this compound is limited, the
provided information, based on its close structural relationship to Roxithromycin and general
principles of macrolide chemistry, serves as a valuable resource for researchers and drug
development professionals. Further experimental characterization is recommended to fully
elucidate its properties and potential impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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